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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of Trichloroacetyl Chloride-13C2, a valuable isotopically labeled reagent in

synthetic chemistry and drug development.

Core Chemical Properties
Trichloroacetyl Chloride-13C2 is the isotopically labeled form of trichloroacetyl chloride,

where both carbon atoms are the heavy isotope ¹³C. This labeling provides a powerful tool for

tracing the metabolic fate of molecules and for mechanistic studies using mass spectrometry

and NMR spectroscopy.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Trichloroacetyl
Chloride-13C2. Data for the unlabeled analogue is also provided for comparison.
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Property
Trichloroacetyl Chloride-
13C2

Trichloroacetyl Chloride
(unlabeled)

Molecular Formula ¹³C₂Cl₄O[1] C₂Cl₄O[1]

Molecular Weight 183.82 g/mol [1] 181.83 g/mol

CAS Number 165399-57-5[1] 76-02-8

Appearance
Colorless to pale yellow

liquid[1]
Colorless to pale yellow liquid

Odor Pungent[1] Pungent

Density 1.629 g/mL[1] 1.62 g/cm³ at 20 °C

Boiling Point 114-116 °C[1] 117.9 °C

Melting Point No data available -57 °C

Solubility Reacts with water and alcohol
Miscible with diethyl ether,

reacts with water and alcohol

Refractive Index No data available n20/D 1.470

Vapor Pressure No data available 16 mmHg (20 °C)

Synthesis of Trichloroacetyl Chloride-13C2
While a specific, detailed protocol for the synthesis of Trichloroacetyl Chloride-13C2 is not

readily available in the searched literature, a plausible synthetic route can be adapted from

established methods for the preparation of unlabeled trichloroacetyl chloride. A common

industrial method involves the chlorination of a suitable precursor.

A potential synthetic pathway for Trichloroacetyl Chloride-13C2 would start from a

commercially available ¹³C₂ labeled precursor, such as [1,2-¹³C₂]acetic acid.

Proposed Experimental Protocol:
Reaction: Chlorination of [1,2-¹³C₂]Acetyl Chloride
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Preparation of [1,2-¹³C₂]Acetyl Chloride: [1,2-¹³C₂]Acetic acid is reacted with a chlorinating

agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to produce [1,2-¹³C₂]acetyl

chloride. This reaction is typically performed in an inert solvent like dichloromethane (DCM)

or neat.

Chlorination: Gaseous chlorine (Cl₂) is bubbled through the [1,2-¹³C₂]acetyl chloride in the

presence of a catalyst. Activated charcoal is a commonly used heterogeneous catalyst for

this reaction. The reaction is typically carried out at elevated temperatures (e.g., 100-140

°C).

Monitoring: The progress of the chlorination can be monitored by gas chromatography (GC)

to follow the conversion of mono-, di-, and finally trichlorinated products.

Purification: Upon completion, the reaction mixture is cooled, and excess chlorine is

removed by purging with an inert gas (e.g., nitrogen or argon). The catalyst is then removed

by filtration. The resulting crude Trichloroacetyl Chloride-13C2 is purified by fractional

distillation.

Logical Workflow for the Proposed Synthesis of Trichloroacetyl Chloride-13C2

Caption: Proposed synthetic workflow for Trichloroacetyl Chloride-13C2.

Reactivity and Experimental Protocols
Trichloroacetyl Chloride-13C2 is a highly reactive acylating agent. The electron-withdrawing

effect of the three chlorine atoms on the alpha-carbon makes the carbonyl carbon highly

electrophilic and susceptible to nucleophilic attack. It readily reacts with nucleophiles such as

alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters.

Reaction with Alcohols: Esterification
A common application of Trichloroacetyl Chloride-13C2 is the esterification of alcohols. This

reaction proceeds via a nucleophilic acyl substitution mechanism.

General Reaction Scheme:

¹³CCl₃¹³COCl + R-OH → ¹³CCl₃¹³COOR + HCl
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Experimental Protocol: Acylation of a Primary Alcohol
This protocol is a general guideline for the acylation of a primary alcohol with Trichloroacetyl
Chloride-13C2.

Materials:

Primary alcohol

Trichloroacetyl Chloride-13C2

Anhydrous aprotic solvent (e.g., dichloromethane (DCM), diethyl ether, or tetrahydrofuran

(THF))

Tertiary amine base (e.g., triethylamine (TEA) or pyridine) to act as a scavenger for the

HCl byproduct.

Inert atmosphere (Nitrogen or Argon)

Procedure:

Dissolve the primary alcohol (1 equivalent) and the tertiary amine base (1.1-1.5

equivalents) in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add Trichloroacetyl Chloride-13C2 (1.0-1.2 equivalents) dropwise to the stirred

solution.

Allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours, or

until the reaction is complete (monitored by TLC or GC).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Extract the aqueous layer with the organic solvent.
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Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Purify the resulting ester by column chromatography or distillation.

Nucleophilic Acyl Substitution Mechanism: Esterification

Caption: Nucleophilic acyl substitution mechanism for esterification.

Safety and Handling
Trichloroacetyl Chloride-13C2 is a corrosive, toxic, and moisture-sensitive compound. It

should be handled with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, in a well-ventilated fume hood. It reacts violently with water and

alcohols, releasing toxic hydrogen chloride gas. Store in a cool, dry, and well-ventilated area

away from incompatible substances.

This guide provides a foundational understanding of Trichloroacetyl Chloride-13C2 for its

effective and safe use in a research and development setting. For specific applications, it is

crucial to consult relevant literature and perform appropriate risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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